Cas no 2229139-35-7 (4-(2-azidoethyl)-2-bromo-1-fluorobenzene)

• Product Name: 4-(2-azidoethyl)-2-bromo-1-fluorobenzene
• CAS No: 2229139-35-7
• MF: C₈H₇BrFN₃
• MW: 244.063683748245
• CID: 6331585
• PubChem ID: 150043222
• Update Time: 2025-07-02

4-(2-azidoethyl)-2-bromo-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-2-bromo-1-fluorobenzene
• EN300-1905989
• 2229139-35-7

• Inchi： 1S/C8H7BrFN3/c9-7-5-6(1-2-8(7)10)3-4-12-13-11/h1-2,5H,3-4H2
• InChI Key： DJSNFWYMWVHJSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCN=[N+]=[N-])F

Computed Properties

• Exact Mass: 242.98074g/mol
• Monoisotopic Mass: 242.98074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4Ų

Additional information on 4-(2-azidoethyl)-2-bromo-1-fluorobenzene

Introduction to 4-(2-azidoethyl)-2-bromo-1-fluorobenzene (CAS No: 2229139-35-7)

4-(2-azidoethyl)-2-bromo-1-fluorobenzene, identified by the CAS number 2229139-35-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to a class of aromatic heterocycles characterized by the presence of both bromine and fluorine substituents, which enhance its reactivity and utility in various chemical transformations. The introduction of an azido group at the ethyl position further extends its potential applications in drug discovery and material science.

The structural features of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene make it a versatile intermediate in the synthesis of more complex molecules. The bromine atom at the 2-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These systems are prevalent in many biologically active compounds, including pharmaceuticals and agrochemicals. Additionally, the fluorine atom at the 1-position can influence electronic properties and metabolic stability, making it a valuable moiety in medicinal chemistry.

The azido group, located at the 2-azidoethyl substituent, is a powerful functional handle that can be used for further derivatization. Azides are well-known for their ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in synthetic organic chemistry due to its high efficiency and selectivity. The incorporation of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene into libraries of compounds can thus facilitate the rapid construction of novel scaffolds with potential therapeutic activity.

In recent years, there has been growing interest in the development of fluorinated compounds for their unique physicochemical properties. Fluorine atoms can modulate lipophilicity, metabolic stability, and binding affinity, making them indispensable in drug design. The presence of both bromine and fluorine in 4-(2-azidoethyl)-2-bromo-1-fluorobenzene suggests that this compound could be particularly useful in generating structurally diverse molecules with optimized pharmacokinetic profiles.

One of the most compelling applications of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene is in the field of drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, the compound has been explored as a precursor for synthesizing small-molecule modulators of enzyme activity. By employing transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, chemists have been able to introduce additional functional groups at specific positions, leading to highly tailored derivatives.

The utility of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene extends beyond pharmaceuticals into materials science. Its ability to undergo controlled functionalization makes it a valuable building block for designing advanced materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced thermal stability or luminescent characteristics. These materials could find applications in electronics, coatings, or even biodegradable scaffolds for tissue engineering.

Recent advancements in computational chemistry have further enhanced the potential of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene. By integrating machine learning models with traditional synthetic methodologies, scientists can predict optimal reaction conditions and predict the outcomes of complex transformations with unprecedented accuracy. This synergy between experimental chemistry and computational tools has accelerated the discovery process significantly.

The synthesis of 4-(2-azidoethyl)-2-bromo-1-fluorobenzene itself is an intricate process that requires careful optimization to ensure high yields and purity. Common synthetic routes involve multi-step sequences starting from commercially available precursors such as bromoiodobenzene or fluorobenzene derivatives. The introduction of the azido group typically involves nucleophilic substitution or metal-catalyzed coupling reactions, while protecting group strategies may be employed to prevent unwanted side reactions.

In conclusion,4-(2-azidoethyl)-2-bromo-1-fluorobenzene (CAS No: 2229139-35-7) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for medicinal chemists seeking to develop novel therapeutics and for materials scientists aiming to engineer advanced functional materials.